N-butyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-butyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C18H19F3N4/c1-3-4-10-22-14-11-12(2)23-17-15(13-8-6-5-7-9-13)16(18(19,20)21)24-25(14)17/h5-9,11,22H,3-4,10H2,1-2H3
• InChI Key: UUUOKYBAYJYJHH-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=CC(=NC2=C(C(=NN12)C(F)(F)F)C3=CC=CC=C3)C
• Molecular Formula: C18H19F3N4
• Molecular Weight: 348.4 g/mol

Description

N-butyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed methods for synthesizing and characterizing pyrazolo[1,5-a]pyrimidine derivatives, including compounds similar to N-butyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine. These synthesis procedures often involve novel approaches, such as using Brønsted-acidic ionic liquids as catalysts under solvent-free conditions, showcasing the compound's relevance in advancing synthetic chemistry methodologies (Tavakoli-Hoseini et al., 2011). Another study highlighted a one-pot regioselective synthesis utilizing ultrasound irradiation, emphasizing the compound's role in developing efficient synthetic processes (Kaping et al., 2020).

Biological Activities

The compound's derivatives have demonstrated significant biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. Studies have identified specific pharmacophore sites responsible for these activities, providing insights into the design of novel therapeutic agents (Titi et al., 2020). For example, the synthesis of pyrazolo[1,5-a]pyrimidine derivatives and their evaluation against various cancer cell lines have led to promising anticancer agents, highlighting the compound's potential in cancer research (Chavva et al., 2013).

Antimicrobial and Anti-5-Lipoxygenase Agents

Novel pyrazolopyrimidine derivatives, including structures similar to N-butyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine, have been synthesized and evaluated as antimicrobial and anti-5-lipoxygenase agents. These studies contribute to the understanding of structure-activity relationships, potentially leading to new treatments for infectious diseases and inflammatory conditions (Rahmouni et al., 2016).

Corrosion Inhibition

In addition to its biological applications, derivatives of N-butyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine have been explored as corrosion inhibitors, demonstrating the compound's versatility. These studies investigate the compounds' adsorption properties on metal surfaces, providing valuable insights for the development of protective coatings in industrial applications (Abdel Hameed et al., 2020).